Cas no 898289-48-0 (2-4-(chloromethyl)phenylpyrimidine)

• Product Name: 2-4-(chloromethyl)phenylpyrimidine
• CAS No: 898289-48-0
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 993876
• PubChem ID: 24229560
• Update Time: 2025-05-23

2-4-(chloromethyl)phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Chloromethyl)phenyl]pyrimidine
• 4-Pyrimidin-2-ylbenzyl chloride
• 2-(4-(Chloromethyl)phenyl)pyrimidine
• CS-0459349
• 898289-48-0
• DTXSID50640273
• SCHEMBL1438427
• MS-22458
• FT-0747787
• DB-078513
• 2-4-(chloromethyl)phenylpyrimidine

• Inchi： 1S/C11H9ClN2/c12-8-9-2-4-10(5-3-9)11-13-6-1-7-14-11/h1-7H,8H2
• InChI Key： ZYZLFVLHAHBXGB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 204.04500
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.88240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2-4-(chloromethyl)phenylpyrimidine

Introduction to 2-4-(chloromethyl)phenylpyrimidine (CAS No: 898289-48-0)

The compound 2-4-(chloromethyl)phenylpyrimidine, identified by the CAS number 898289-48-0, is a heterocyclic aromatic compound with significant potential in various fields of chemical research and pharmaceutical development. This compound belongs to the broader class of pyrimidines, which are well-known for their structural versatility and functional diversity. The presence of a chloromethyl group at the 4-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-4-(chloromethyl)phenylpyrimidine through various methodologies. One notable approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura reaction, which allows for the efficient construction of the carbon-carbon bond between the pyrimidine ring and the chloromethyl-substituted phenyl group. These methods not only enhance the purity and yield of the compound but also pave the way for its scalable production, making it accessible for both academic and industrial applications.

The structural uniqueness of 2-4-(chloromethyl)phenylpyrimidine lies in its ability to act as a versatile building block in medicinal chemistry. The pyrimidine core is a common feature in many bioactive molecules, including antiviral agents, anticancer drugs, and enzyme inhibitors. The chloromethyl group at the para position of the phenyl ring can serve as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, recent studies have explored the use of this compound as a precursor for developing small molecule inhibitors targeting specific protein-protein interactions, a promising avenue in drug discovery.

In addition to its role in drug development, 2-4-(chloromethyl)phenylpyrimidine has shown potential in materials science. Its aromaticity and conjugated system make it an attractive candidate for applications in organic electronics. Researchers have investigated its use as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties contribute to improved device performance. The ability to tune its electronic characteristics through chemical modifications further underscores its versatility in this domain.

The synthesis and characterization of 2-4-(chloromethyl)phenylpyrimidine have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies not only validate the compound's identity but also provide insights into its molecular geometry and packing behavior, which are critical for understanding its physical properties and potential applications.

In conclusion, 2-4-(chloromethyl)phenylpyrimidine (CAS No: 898289-48-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future advancements in chemistry and related fields.